Cas no 103440-72-8 (Benzothiazole,2,7-dimethyl-)

2,7-Dimethylbenzothiazole is a heterocyclic organic compound featuring a benzothiazole core substituted with methyl groups at the 2 and 7 positions. This compound is of interest in synthetic chemistry due to its role as a versatile intermediate in the preparation of dyes, pharmaceuticals, and agrochemicals. Its rigid aromatic structure and electron-rich nature make it suitable for applications requiring stable, conjugated systems. The methyl substituents enhance its solubility in organic solvents, facilitating its use in various reaction conditions. Additionally, 2,7-dimethylbenzothiazole serves as a precursor for fluorescent probes and optoelectronic materials, leveraging its photophysical properties. Its well-defined chemical behavior and functional group compatibility underscore its utility in specialized organic synthesis.

Benzothiazole,2,7-dimethyl- structure

Product Name:Benzothiazole,2,7-dimethyl-

CAS No:103440-72-8

MF:C₉H₉NS

MW:163.239460706711

CID:125668

PubChem ID:13797176

Update Time:2025-06-26

Benzothiazole,2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Benzothiazole,2,7-dimethyl-
- 2,7-dimethyl-1,3-benzothiazole
- Benzothiazole, 2,7-dimethyl- (6CI,9CI)
- AKOS006306709
- DTXSID00549762
- 103440-72-8
- SCHEMBL7958840
- Inchi： 1S/C9H9NS/c1-6-4-3-5-8-9(6)11-7(2)10-8/h3-5H,1-2H3
- InChI Key： SIWLOEHFEYDEDR-UHFFFAOYSA-N
- SMILES： S1C(C)=NC2=CC=CC(C)=C12

Computed Properties

Exact Mass: 163.04557046g/mol
Monoisotopic Mass: 163.04557046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 41.1Å²

Experimental Properties

PSA: 41.13000
LogP: 2.91310

Benzothiazole,2,7-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A051000198-250mg	2,7-Dimethylbenzothiazole	103440-72-8	98%	250mg	$785.46	2023-09-04
Alichem	A051000198-500mg	2,7-Dimethylbenzothiazole	103440-72-8	98%	500mg	$1166.64	2023-09-04
Alichem	A051000198-1g	2,7-Dimethylbenzothiazole	103440-72-8	98%	1g	$2085.35	2023-09-04

Benzothiazole,2,7-dimethyl- Related Literature

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3. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

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5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Related Categories

Additional information on Benzothiazole,2,7-dimethyl-

Comprehensive Overview of Benzothiazole,2,7-dimethyl- (CAS No. 103440-72-8): Properties, Applications, and Industry Insights

Benzothiazole,2,7-dimethyl- (CAS No. 103440-72-8) is a specialized organic compound belonging to the benzothiazole family, characterized by its unique molecular structure featuring two methyl groups at the 2 and 7 positions. This compound has garnered significant attention in industrial and research sectors due to its versatile applications, particularly in material science, pharmaceutical intermediates, and flavor and fragrance formulations. Its chemical stability and functional groups make it a valuable building block for synthesizing more complex molecules.

In recent years, the demand for 2,7-dimethylbenzothiazole has surged, driven by its role in advanced material synthesis. Researchers are exploring its potential in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, where its electron-rich structure enhances charge transport properties. Additionally, its derivatives are being investigated for antimicrobial and antioxidant activities, aligning with the growing focus on sustainable chemistry and green alternatives in the pharmaceutical industry.

The synthesis of Benzothiazole,2,7-dimethyl- typically involves cyclization reactions of substituted anilines with sulfur-containing reagents, followed by purification steps to achieve high purity (>98%). Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are employed to verify its structural integrity. Industries prioritize cost-effective production methods and low environmental impact, reflecting the broader shift toward eco-friendly manufacturing.

From a commercial perspective, CAS No. 103440-72-8 is often sourced as a high-purity reagent for niche applications. Suppliers emphasize batch consistency and regulatory compliance, especially for markets like cosmetics and food additives, where safety standards are stringent. The compound’s mild aromatic odor also makes it suitable for perfumery, though its use requires careful formulation to avoid volatility issues.

Emerging trends highlight the integration of 2,7-dimethylbenzothiazole in nanotechnology and biodegradable polymers. For instance, its incorporation into smart coatings for corrosion resistance has shown promise in automotive and aerospace industries. Furthermore, the rise of AI-driven drug discovery has accelerated studies on its bioactive potential, with computational models predicting novel derivatives for targeted therapies.

Environmental and safety considerations remain paramount. While Benzothiazole,2,7-dimethyl- is not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., cool, dry environments) and handling protocols are recommended to ensure stability. The compound’s biodegradability and low toxicity profile align with REACH and FDA guidelines, making it a viable candidate for sustainable applications.

In conclusion, CAS No. 103440-72-8 exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability across diverse fields—from electronics to life sciences—positions it as a compound of enduring relevance. As industries continue to prioritize efficiency and sustainability, 2,7-dimethylbenzothiazole is poised to play a pivotal role in shaping future technological advancements.